4-Nitro-2',3',4',5',6'-pentafluorobiphenyl

• CAS RN: 14743-50-1
• Molecular Formula: C12H4F5NO2
• Molecular Weight: 289.16 g/mol
• IUPAC Name: 1,2,3,4,5-pentafluoro-6-(4-nitrophenyl)benzene
• InChI: InChI=1S/C12H4F5NO2/c13-8-7(9(14)11(16)12(17)10(8)15)5-1-3-6(4-2-5)18(19)20/h1-4H
• InChI Key: ZUHMIDACPPDCDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=C(C(=C2F)F)F)F)F)[N+](=O)[O-]

Description

4-Nitro-2',3',4',5',6'-pentafluorobiphenyl is a useful research compound. Its molecular formula is C12H4F5NO2 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Nitro-2',3',4',5',6'-pentafluorobiphenyl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Nitro-2',3',4',5',6'-pentafluorobiphenyl including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 4-iodonitrobenzene (15 g, 0.060 mol), bromopentafluorobenzene (14.9 g, 2.56 mL, 0.060 mol) and copper powder (30 g) was placed into a 50-mL J-Young glass tube and heated at 190° C. for 24 hours. The tube was cooled and the mixture was extracted exhaustively with dichloromethane. The solvent was removed and the residue was extracted with boiling hexane and filtered while hot. The solvent was removed and the resulting viscous solid was sublimed to obtain 4-nitro-2′,3′,4′,5′,6′-pentafluorobiphenyl as a yellow solid (11.0 g, 63% yield).

Synthesis routes and methods II

Procedure details